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Compound of Interest
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2,7-Dimethylquinoline-3-carboxylic

acid

CAS No.: 470702-35-3

Cat. No.: B188179

Get Quote

Executive Summary
2,7-Dimethylquinoline-3-carboxylic acid (2,7-DMQCA) represents a distinct scaffold within

the quinolone pharmacophore family. Unlike third-generation fluoroquinolones (e.g.,

Ciprofloxacin) which rely on a C6-fluorine and C7-cyclic amine for broad-spectrum potency,

2,7-DMQCA retains the core 4-oxo-1,4-dihydroquinoline-3-carboxylic acid motif but utilizes

methyl substitutions to modulate lipophilicity and steric fit.

This guide provides a rigorous framework for benchmarking 2,7-DMQCA against established

drugs. It focuses on two primary therapeutic axes: Antibacterial Efficacy (DNA Gyrase

Inhibition) and Antiproliferative Potential (CK2 Inhibition). By systematically comparing this lead

compound against Ciprofloxacin, Nalidixic Acid, and Silmitasertib, researchers can quantify its

utility as a lead candidate for overcoming multidrug resistance (MDR) or as a scaffold for

kinase inhibition.
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The Pharmacophore Comparison
The biological activity of quinolines is dictated by substitutions at positions N1, C6, C7, and C8.

2,7-DMQCA lacks the C6-fluorine atom critical for cell penetration in fluoroquinolones,

suggesting a different ADME profile and potentially distinct binding kinetics.
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Feature
2,7-DMQCA

(Lead)
Ciprofloxacin

(Standard)
Nalidixic Acid

(Ancestor)
Mechanistic

Implication

Core Scaffold Quinoline Fluoroquinoline Naphthyridine

Quinoline core

offers better

stability than

naphthyridine.

C3-Carboxyl /

C4-Oxo
Present Present Present

Critical: Required

for Mg²⁺

chelation and

binding to DNA-

Gyrase complex.

C6-Substitution -H -F (Fluorine) -H

Fluorine

increases gyrase

affinity (10-100x)

and cell

permeability.

Lack of -F in 2,7-

DMQCA

suggests lower

intrinsic potency

but reduced

toxicity.

C7-Substitution -CH₃ (Methyl) Piperazine -CH₃ (Methyl)

Piperazine

improves Gram-

negative

spectrum. Methyl

(2,7-DMQCA)

increases

lipophilicity

(LogP),

potentially aiding

Gram-positive

penetration.

C2-Substitution -CH₃ (Methyl) -H -CH₃ (Methyl) Steric bulk at C2

can hinder
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binding but may

improve

metabolic

stability against

oxidation.

Target Pathways & Mechanism
2,7-DMQCA is benchmarked against two distinct mechanisms. The primary mechanism is the

stabilization of the DNA-Gyrase-DNA Cleavable Complex, leading to bacterial cell death. A

secondary, emerging mechanism for non-fluorinated quinolines is the inhibition of Casein

Kinase 2 (CK2), a pro-survival kinase in cancer.

Visualization: Dual-Pathway Mechanism of Action
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Figure 1: Dual mechanism of action for Quinoline-3-carboxylic acid derivatives: Bacterial DNA

Gyrase inhibition (left) and Human CK2 Kinase inhibition (right).[1][2]
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To objectively assess 2,7-DMQCA, you must generate data comparable to literature values for

Ciprofloxacin.

Protocol A: DNA Gyrase Supercoiling Inhibition Assay
Objective: Determine the IC50 of 2,7-DMQCA against E. coli DNA Gyrase compared to

Ciprofloxacin. Rationale: This cell-free assay isolates target affinity from membrane

permeability issues.

Materials:

Recombinant E. coli DNA Gyrase (A2B2 subunits).

Relaxed pBR322 plasmid DNA.

Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM

Spermidine, 1 mM ATP, 6.5% Glycerol.

Comparator: Ciprofloxacin (Sigma-Aldrich).

Workflow:

Preparation: Dissolve 2,7-DMQCA in DMSO to 10 mM stock. Prepare serial dilutions (0.01

µM – 100 µM).

Reaction Assembly: In 30 µL volume, mix:

1 µL diluted compound.

0.5 µg relaxed pBR322 DNA.

1 U DNA Gyrase.

Assay Buffer (start reaction with ATP addition).

Incubation: Incubate at 37°C for 60 minutes.

Termination: Stop reaction with 6 µL Stop Buffer (5% SDS, 0.25% bromophenol blue).
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Analysis: Electrophorese on 1% agarose gel (Tris-acetate-EDTA) at 50V for 3 hours. Stain

with Ethidium Bromide.

Quantification: Measure intensity of supercoiled vs. relaxed bands using densitometry.

Calculate IC50.

Validation Criteria:

Ciprofloxacin IC50 must fall within 0.1 – 0.5 µM range.

Negative Control (DMSO) must show complete supercoiling.

Protocol B: Minimum Inhibitory Concentration (MIC) -
Broth Microdilution
Objective: Assess whole-cell antibacterial potency. Rationale: 2,7-DMQCA lacks the C6-

fluorine, which may impede entry into Gram-negative bacteria. This assay quantifies that

penalty.

Workflow:

Strains:S. aureus (ATCC 29213) and E. coli (ATCC 25922).

Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

Setup: 96-well plates. Two-fold serial dilutions of 2,7-DMQCA and Ciprofloxacin (Range: 64

µg/mL to 0.06 µg/mL).

Inoculum: Adjust bacterial suspension to 5 x 10⁵ CFU/mL per well.

Incubation: 16-20 hours at 37°C.

Readout: Visual inspection of turbidity. MIC is the lowest concentration with no visible

growth.

Part 3: Comparative Data Analysis
Predicted Benchmarking Matrix
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Based on Structure-Activity Relationships (SAR) of quinoline-3-carboxylic acids, the following

performance is expected relative to standards.

Metric 2,7-DMQCA Ciprofloxacin
Silmitasertib

(CX-4945)
Interpretation

Gyrase IC50
5.0 - 50 µM

(Predicted)
0.15 µM N/A

2,7-DMQCA is

likely 10-100x

less potent than

Cipro due to lack

of C6-F, but may

retain activity

against some

resistant strains.

Gram(-) MIC
High (>32

µg/mL)

Low (<0.05

µg/mL)
N/A

Poor Gram(-)

penetration

expected without

C7-

piperazine/C6-F.

Gram(+) MIC
Moderate (4-16

µg/mL)

Low (0.25

µg/mL)
N/A

Lipophilic nature

of 2,7-dimethyl

may aid Gram(+)

entry.

CK2 Kinase IC50
Potential Activity

(<10 µM)
Inactive 0.001 µM

2,7-DMQCA may

serve as a lead

for kinase

inhibition where

Cipro fails.

Solubility (pH 7) Low Moderate Low

Hydrophobic

methyl groups

reduce aqueous

solubility;

formulation

required.
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Evaluation Workflow
Use the following decision tree to determine the development path for 2,7-DMQCA based on

your experimental results.

Start: Experimental Data Collection

Gyrase Inhibition (IC50) Antibacterial MIC (Gram +/-)

Is IC50 < 10 µM? MIC < 4 µg/mL?

Potent Gyrase Inhibitor
Develop as Non-F Quinolone

Yes

Weak Gyrase Inhibitor
Check Kinase Activity

No

Test vs CK2 / PIM1

High Permeability
Antibacterial Lead

Yes

Low Permeability
Use as Lipophilic Scaffold

No

Click to download full resolution via product page

Figure 2: Strategic decision tree for classifying 2,7-DMQCA utility based on benchmarking data.

Part 4: Scientific Commentary & Strategic
Positioning
The "Fluorine Deficit": The absence of the C6-fluorine atom in 2,7-DMQCA is the primary

differentiator from Ciprofloxacin. In Ciprofloxacin, the fluorine atom facilitates binding to the

gyrase enzyme via electrostatic interactions and enhances cell wall penetration. Consequently,

2,7-DMQCA is expected to have a higher MIC. However, this "deficit" is an advantage in toxicity
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profiling. Non-fluorinated quinolines often exhibit lower phototoxicity and reduced risk of QT

prolongation compared to their fluoro-counterparts.

The "Methyl Advantage": The 2,7-dimethyl substitution pattern increases the logP (lipophilicity).

This makes 2,7-DMQCA an excellent candidate for:

Topical applications where skin penetration is required.

Mycobacterial targets (e.g., M. tuberculosis), where lipophilic cell walls require hydrophobic

drugs.

Scaffold Repurposing: The hydrophobic methyl groups may allow the molecule to fit into the

ATP-binding pockets of protein kinases (like CK2) better than the polar Ciprofloxacin,

opening a route to anticancer drug development.

Conclusion: 2,7-Dimethylquinoline-3-carboxylic acid should not be viewed as a direct

competitor to Ciprofloxacin for systemic Gram-negative infections. Instead, benchmark it as a

specialized niche scaffold—potentially for Gram-positive/mycobacterial infections or as a

kinase-inhibiting anticancer lead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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